Cas no 1261483-24-2 (Ethyl 2-bromo-4-(bromomethyl)benzoate)

• Product Name: Ethyl 2-bromo-4-(bromomethyl)benzoate
• CAS No: 1261483-24-2
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 1089115
• PubChem ID: 73554264
• Update Time: 2025-04-20

Ethyl 2-bromo-4-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(bromomethyl)benzoate
• 1261483-24-2

• Inchi： 1S/C10H10Br2O2/c1-2-14-10(13)8-4-3-7(6-11)5-9(8)12/h3-5H,2,6H2,1H3
• InChI Key： NIXDAMMDWZXSGV-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 321.90271g/mol
• Monoisotopic Mass: 319.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų